Cas no 1955506-96-3 (2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate
• CAS No: 1955506-96-3
• MF: C₉H₉FO₆S₂
• MW: 296.292564153671
• MDL: MFCD28968513
• CID: 5182565
• PubChem ID: 122236062
• Update Time: 2025-06-08

2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-fluorosulfonyl-3-methylthiophene-2,4-dicarboxylate
• 2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate

• MDL： MFCD28968513
• Inchi： 1S/C9H9FO6S2/c1-4-5(7(11)15-2)9(18(10,13)14)17-6(4)8(12)16-3/h1-3H3
• InChI Key： DWMVMBOTEXMXLV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(S(F)(=O)=O)=C(C(OC)=O)C=1C

Additional information on 2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate

Comprehensive Overview of 2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate (CAS No. 1955506-96-3)

The compound 2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate (CAS No. 1955506-96-3) is a highly specialized thiophene derivative with significant applications in pharmaceutical and material science research. Its unique fluorosulfonyl and dicarboxylate functional groups make it a versatile intermediate for synthesizing advanced molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and organic electronics, aligning with current trends in green chemistry and sustainable synthesis.

One of the key reasons for the growing attention toward 2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate is its structural adaptability. The presence of both electron-withdrawing (fluorosulfonyl) and electron-donating (methyl) groups allows for fine-tuning in molecular design. This property is particularly valuable in medicinal chemistry, where researchers seek to optimize bioavailability and target specificity. Additionally, its thiophene core is a common motif in conductive polymers, making it relevant for flexible electronics and optoelectronic devices.

In the context of synthetic methodology, CAS No. 1955506-96-3 exemplifies the shift toward atom-efficient reactions. Modern laboratories prioritize catalytic processes and mild reaction conditions to minimize waste, and this compound’s synthesis often aligns with these principles. Questions frequently searched in scientific databases include: “How to stabilize fluorosulfonyl intermediates?” or “What are the applications of multifunctional thiophenes?”—topics directly related to this molecule’s utility.

Another area of interest is the compound’s potential in agrochemical innovation. As the demand for eco-friendly pesticides rises, researchers explore heterocyclic scaffolds like this thiophene derivative for their selective activity and low environmental persistence. Its structural complexity also makes it a candidate for crystal engineering, where non-covalent interactions can be harnessed for material properties customization.

From a commercial perspective, 2,4-dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate is often discussed in forums focusing on high-value intermediates. Suppliers and manufacturers highlight its purity standards and scalability challenges, addressing common queries such as “How to store fluorosulfonyl-containing compounds?” or “What are the alternatives to harsh sulfonation methods?” These discussions reflect the compound’s niche yet expanding role in industrial R&D.

In summary, CAS No. 1955506-96-3 represents a convergence of cutting-edge chemistry and applied science. Its relevance to drug development, advanced materials, and sustainable practices ensures its place in ongoing scientific discourse. As laboratories adopt more automated synthesis platforms and AI-driven molecular modeling, compounds like this will likely see accelerated exploration and innovation.